Cas no 82964-41-8 (Benzaldehyde, 4-(2,2-diethoxyethoxy)-)

Benzaldehyde, 4-(2,2-diethoxyethoxy)- structure
82964-41-8 structure
Product Name:Benzaldehyde, 4-(2,2-diethoxyethoxy)-
CAS No:82964-41-8
MF:C13H18O4
MW:238.279624462128
CID:679871
PubChem ID:18760889
Update Time:2025-04-19

Benzaldehyde, 4-(2,2-diethoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(2,2-diethoxyethoxy)-
    • 4-(2,2-Diethoxyethoxy)benzaldehyde
    • 4-[(2,2-diethoxy)ethoxy]benzaldehyde
    • DTXSID40596033
    • p-formylphenoxy-acetaldehyde-diethyl-acetal
    • 4-[(2,2-diethoxy]ethoxy]benzaldehyde
    • SCHEMBL6602864
    • NOCGFCIGGIFIBT-UHFFFAOYSA-N
    • 4-(2,2-diethoxyethoxy) benzaldehyde
    • CS-0117100
    • AKOS000365376
    • 82964-41-8
    • Inchi: 1S/C13H18O4/c1-3-15-13(16-4-2)10-17-12-7-5-11(9-14)6-8-12/h5-9,13H,3-4,10H2,1-2H3
    • InChI Key: NOCGFCIGGIFIBT-UHFFFAOYSA-N
    • SMILES: O(CC)C(COC1C=CC(C=O)=CC=1)OCC

Computed Properties

  • Exact Mass: 238.12050905g/mol
  • Monoisotopic Mass: 238.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44.8Ų
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